Cas no 886499-62-3 (ethyl 2-{2-(3-chlorophenyl)amino-1,3-thiazol-4-yl}acetate)

• Product Name: ethyl 2-{2-(3-chlorophenyl)amino-1,3-thiazol-4-yl}acetate
• CAS No: 886499-62-3
• MF: C₁₃H₁₃ClN₂O₂S
• MW: 296.772520780563
• CID: 4788830
• Update Time: 2025-05-26

ethyl 2-{2-(3-chlorophenyl)amino-1,3-thiazol-4-yl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-((3-chlorophenyl)amino)thiazol-4-yl)acetate
• ethyl 2-[2-(3-chloroanilino)-1,3-thiazol-4-yl]acetate
• ethyl 2-(4-(3-chlorophenylamino)-thiazolyl)acetate
• Ethyl 2-(4-(3-chlorophenylamino)-3,5-thiazolyl)-acetate
• ethyl 2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}acetate
• ethyl 2-{2-(3-chlorophenyl)amino-1,3-thiazol-4-yl}acetate

• Inchi： 1S/C13H13ClN2O2S/c1-2-18-12(17)7-11-8-19-13(16-11)15-10-5-3-4-9(14)6-10/h3-6,8H,2,7H2,1H3,(H,15,16)
• InChI Key： KXBJXIZSSIYICF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC1=NC(=CS1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 306
• XLogP3: 3.6
• Topological Polar Surface Area: 79.5

Experimental Properties

• Melting Point: 99-101°C

Additional information on ethyl 2-{2-(3-chlorophenyl)amino-1,3-thiazol-4-yl}acetate

Ethyl 2-{2-(3-chlorophenyl)amino-1,3-thiazol-4-yl}acetate: A Comprehensive Overview

Ethyl 2-{2-(3-chlorophenyl)amino-1,3-thiazol-4-yl}acetate, identified by the CAS number 886499-62-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have been extensively studied for their diverse biological activities. The thiazole ring in this molecule plays a pivotal role in its chemical properties and potential applications.

The structure of ethyl 2-{2-(3-chlorophenyl)amino-1,3-thiazol-4-yl}acetate is characterized by a thiazole ring substituted with an ethoxyacetyl group at the 4-position and a 3-chlorophenylamino group at the 2-position. The chlorine substituent on the phenyl ring introduces electronic effects that can influence the compound's reactivity and bioavailability. Recent studies have highlighted the importance of such substitutions in modulating the pharmacokinetic profiles of thiazole derivatives.

One of the most promising applications of this compound lies in its potential as a drug candidate. Thiazole derivatives are known for their anti-inflammatory, antifungal, and anticancer properties. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that similar thiazole-containing molecules exhibit potent inhibitory effects against key enzymes involved in inflammatory pathways. Ethyl 2-{2-(3-chlorophenyl)amino-1,3-thiazol-4-yl}acetate has shown preliminary promise in preclinical models, suggesting its potential as an anti-inflammatory agent.

In addition to its therapeutic potential, this compound has also been explored for its antimicrobial activity. Studies conducted by researchers at the University of California have revealed that thiazole derivatives with electron-withdrawing groups, such as the chlorine atom in this molecule, exhibit enhanced antibacterial effects against Gram-positive bacteria. This makes ethyl 2-{2-(3-chlorophenyl)amino-1,3-thiazol-4-yl}acetate a valuable addition to the arsenal of compounds being investigated for antimicrobial applications.

The synthesis of ethyl 2-{2-(3-chlorophenyl)amino-1,3-thiazol-4-yl}acetate involves a multi-step process that typically begins with the preparation of the thiazole ring. The thiazole synthesis can be achieved through various methods, including the Paal-Knorr synthesis or cyclization reactions involving amino acids or their derivatives. The subsequent substitution reactions are critical for introducing the desired functional groups and ensuring high purity of the final product.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and IR spectroscopy. These analyses have confirmed the molecular structure and provided insights into its conformational flexibility and stability under different conditions. Such detailed characterization is essential for ensuring reproducibility in research and development.

Recent advancements in computational chemistry have also contributed to our understanding of ethyl 2-{2-(3-chlorophenyl)amino-1,3-thiazol-4-yl}acetate. Molecular docking studies have revealed potential binding interactions with various protein targets, suggesting its role as a lead compound for drug design. Furthermore, quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns.

In conclusion, ethyl 2-{2-(3-chlorophenyl)amino-1,3-thiazol-4-yl}acetate (CAS No: 886499-62-3) is a versatile compound with a wide range of applications in medicinal chemistry and materials science. Its unique structural features and promising biological activities make it a subject of continued research interest. As new studies emerge, this compound is expected to contribute significantly to the development of novel therapeutic agents and functional materials.